Cas no 2228149-14-0 (3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine)

• Product Name: 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine
• CAS No: 2228149-14-0
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6318173
• PubChem ID: 165613886
• Update Time: 2025-05-26

3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine
• EN300-1745188
• 2228149-14-0
• 3-{[4-(propan-2-yl)cyclohexyl]oxy}propan-1-amine

• Inchi： 1S/C12H25NO/c1-10(2)11-4-6-12(7-5-11)14-9-3-8-13/h10-12H,3-9,13H2,1-2H3
• InChI Key： JCFUMZLROMJMAZ-UHFFFAOYSA-N
• SMILES： O(CCCN)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine

Introduction to 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine and Its Significance in Modern Chemical Research

3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine, a compound with the CAS number 2228149-14-0, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both cyclohexyl and aliphatic chains in its molecular structure suggests a versatile chemical behavior, making it a valuable candidate for further exploration.

The compound's name, particularly the propan-2-yl substituent and the cyclohexyloxy group, plays a crucial role in determining its chemical properties. These functional groups contribute to its solubility, reactivity, and interaction with biological targets. In recent years, there has been a growing interest in understanding how such structural features influence the compound's pharmacological activity. This has led to numerous studies aimed at elucidating its mechanism of action and potential therapeutic applications.

In the context of modern pharmaceutical research, 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine has been investigated for its potential role in modulating various biological pathways. Its structural similarity to known bioactive molecules makes it an attractive scaffold for drug design. Researchers have been exploring its interactions with enzymes and receptors, aiming to identify new therapeutic targets. The compound's ability to undergo selective modifications further enhances its utility as a building block in medicinal chemistry.

The synthesis of 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates such as cyclohexanol and propylamine. These intermediates are then coupled using various coupling reagents to form the desired product. The choice of reagents and reaction conditions is critical in ensuring high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these synthetic routes, making it feasible to produce larger quantities of the compound for research purposes.

The pharmacological profile of 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine has been the focus of several preclinical studies. These studies have revealed promising results regarding its potential as an anti-inflammatory agent. The compound's ability to inhibit key inflammatory pathways has been attributed to its interaction with specific enzymes and receptors. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders.

In vitro studies have further characterized the compound's behavior under controlled conditions. These experiments have provided insights into its binding affinity, metabolic stability, and potential side effects. The use of high-throughput screening techniques has accelerated the process of identifying promising drug candidates like 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine. Such techniques allow researchers to evaluate thousands of compounds rapidly, streamlining the drug discovery pipeline.

The regulatory landscape surrounding the development and use of 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine is also an important consideration. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards. Regulatory agencies require thorough documentation of synthesis, characterization, and safety data before approving a new drug or chemical entity for use. This rigorous process ensures that only safe and effective compounds reach the market.

The future prospects for 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to optimize its pharmacological properties and explore new indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential in advancing this field. Such partnerships can facilitate the translation of laboratory findings into clinical applications, ultimately benefiting patients worldwide.

In conclusion, 3-{4-(propan-2-yl)cyclohexyloxy}propan-1-amine (CAS no.2228149-14-0) is a significant compound in modern chemical research. Its structural complexity and potential biological activity make it a valuable asset in drug development efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in addressing various health challenges.